4-Bromo-2-fluorobenzoic acid

Specification

• CAS No.: 112704-79-7
• Molecular Formula: C7H4BrFO2
• Molecular Weight: 219.01 g/mol
• IUPAC Name: 4-bromo-2-fluorobenzoic acid
• Standard InChI: InChI=1S/C7H4BrFO2/c8-4-1-2-5(7(10)11)6(9)3-4/h1-3H,(H,10,11)
• Standard InChI Key: ZQQSRVPOAHYHEL-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1Br)F)C(=O)O
• Canonical SMILES: C1=CC(=C(C=C1Br)F)C(=O)O
• Appearance: White Solid
• Melting Point: 208-213 °C

Introduction

Chemical Identity and Structure

4-Bromo-2-fluorobenzoic acid is identified by the CAS Registry Number 112704-79-7. It belongs to the class of halogenated benzoic acids, featuring a carboxylic acid group, a bromine atom at the para position (C-4), and a fluorine atom at the ortho position (C-2) of the benzene ring. The structure of this compound makes it valuable in pharmaceutical synthesis due to the specific reactivity patterns created by the halogen substituents.

Basic Identification Parameters

The compound has a molecular formula of C₇H₄BrFO₂ with an exact mass of 217.937866 and a molecular weight of 219.008 g/mol. Its structure enables specific chemical reactivity that proves valuable in various chemical transformations, particularly in pharmaceutical synthesis pathways.

Parameter	Value
CAS Number	112704-79-7
Molecular Formula	C₇H₄BrFO₂
Molecular Weight	219.008 g/mol
Exact Mass	217.937866
Appearance	White powder

Physical and Chemical Properties

4-Bromo-2-fluorobenzoic acid possesses a range of physical and chemical properties that determine its behavior in various conditions and applications. Understanding these properties is crucial for its proper handling, storage, and utilization in chemical processes.

Physical Properties

The compound appears as a white powder with a melting point range of 211-215°C (literature value). It has a relatively high boiling point of 289.4±25.0°C at 760 mmHg, reflecting its molecular stability. The density of the compound is 1.8±0.1 g/cm³, which is characteristic of halogenated aromatic compounds.

Physical Property	Value
Physical State	White powder
Melting Point	211-215°C (lit.)
Boiling Point	289.4±25.0°C at 760 mmHg
Density	1.8±0.1 g/cm³
Flash Point	128.8±23.2°C
Index of Refraction	1.583
Vapor Pressure	0.0±0.6 mmHg at 25°C

Chemical Properties

Several chemical properties make 4-Bromo-2-fluorobenzoic acid valuable in organic synthesis. The compound has a LogP value of 2.81, indicating moderate lipophilicity. The polar surface area (PSA) is 37.30000, which offers insights into its potential for membrane permeability. These properties significantly influence its reactivity, solubility, and application in various chemical transformations.

Chemical Property	Value
LogP	2.81
PSA	37.30000
pKa	Not provided in sources
Reactivity	Carboxylic acid functionality; halogen substitution reactions

Applications in Pharmaceutical Industry

The primary significance of 4-Bromo-2-fluorobenzoic acid lies in its role as a key intermediate in pharmaceutical synthesis. It serves as a building block for the preparation of several important medicinal compounds.

Role in Drug Synthesis

4-Bromo-2-fluorobenzoic acid is a crucial intermediate for the synthesis of several important pharmaceutical compounds, including:

• Enzalutamide: An androgen receptor inhibitor used in the treatment of prostate cancer.

• Apalutamide: Another androgen receptor antagonist used in the treatment of prostate cancer.

• Venetoclax: A selective BCL-2 inhibitor used in the treatment of certain types of leukemia and lymphoma.

The specific structural features of 4-Bromo-2-fluorobenzoic acid, particularly the positioning of the bromine and fluorine atoms, make it valuable in constructing the complex molecular architectures of these pharmaceutical compounds.

Safety Parameter	Information
Hazard Codes	Xi:Irritant
Risk Phrases	R36/37/38
Safety Phrases	S37/39-S26
RIDADR	NONH for all modes of transport
WGK Germany	3

Recommended Protective Equipment

When handling 4-Bromo-2-fluorobenzoic acid, the following personal protective equipment is recommended:

• Eye shields

• Appropriate gloves

• Type N95 (US) or type P1 (EN143) respirator filter

These safety measures help minimize the risks associated with exposure to the compound during handling and processing.